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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-chloropyridine

Cat. No.: B1277483

Technical Guide: 5-(Benzyloxy)-2-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
applications of 5-(Benzyloxy)-2-chloropyridine, a key intermediate in the development of
novel pharmaceuticals and agrochemicals.

Core Compound Data

5-(Benzyloxy)-2-chloropyridine is a substituted pyridine derivative valued for its utility as a
building block in organic synthesis. The benzyloxy and chloro substituents provide distinct
reactive sites for further molecular elaboration.
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Parameter Value References
Molecular Formula C12H10CINO [1]

Molecular Weight 219.67 g/mol [2][3]

CAS Number 84611-43-8 [1][2]
Appearance Not specified in search results

Purity Typically =95% [2]

Storage ::&:Izd in a dry environment at )

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the direct synthesis of 5-(Benzyloxy)-2-
chloropyridine is not readily available in the provided search results, a plausible synthetic
route can be conceptualized based on established organic chemistry principles. A common
approach would involve the benzylation of the hydroxyl group of 2-chloro-5-hydroxypyridine.

Conceptual Synthesis Workflow

The logical workflow for the synthesis of 5-(Benzyloxy)-2-chloropyridine would likely proceed

as follows:
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Start: 2-Chloro-5-hydroxypyridine

l

Step 1: Deprotonation
(Base, e.g., NaH, K2CO3)

:

Intermediate: Pyridin-3-olate anion

l

Step 2: Nucleophilic Substitution (SN2)
(Benzyl halide, e.g., Benzyl bromide)

l

Product: 5-(Benzyloxy)-2-chloropyridine

5-(Benzyloxy)-2-chloropyridine

l

Nucleophilic Aromatic Substitution Debenzylation

l

P Functionalized Pyridine Derivatives [¢————

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira, Heck)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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